Cas no 666852-87-5 (4-(pyrrolidin-3-yl)thiomorpholine)

• Product Name: 4-(pyrrolidin-3-yl)thiomorpholine
• CAS No: 666852-87-5
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• CID: 3029631
• PubChem ID: 58735724
• Update Time: 2025-09-22

4-(pyrrolidin-3-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-3-yl)thiomorpholine
• SCHEMBL3629329
• 4-pyrrolidin-3-ylthiomorpholine
• 666852-87-5
• F8883-2835
• AKOS011613266

• Inchi： 1S/C8H16N2S/c1-2-9-7-8(1)10-3-5-11-6-4-10/h8-9H,1-7H2
• InChI Key： GIWNFPVLTSATQD-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C1CNCC1

Computed Properties

• Exact Mass: 172.10341969Da
• Monoisotopic Mass: 172.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines